Cas no 110368-45-1 (9-aminobicyclo3.3.1nonane-9-carboxylic acid)

• Product Name: 9-aminobicyclo3.3.1nonane-9-carboxylic acid
• CAS No: 110368-45-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD20641423
• CID: 128797
• PubChem ID: 4866632
• Update Time: 2025-11-02

9-aminobicyclo3.3.1nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-9-carboxylicacid, 9-amino-
• 9-AMINO-9-BICYCLO[3.3.1]NONANECARBOXYLIC ACID
• 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid
• 9-Aminobicyclo[3.3.1.]nonane-9-carboxylic acid
• 9-aminobicyclo[3.3.1]-nonane-9-carboxylic acid
• AC1NJ4YN
• ACMC-1BO3I
• AG-D-27816
• CTK0H2802
• SureCN543907
• 9-aminobicyclo3.3.1nonane-9-carboxylic acid
• SCHEMBL543907
• FHJXLSAWYORMMX-UHFFFAOYSA-N
• AKOS006287761
• 110368-45-1
• DTXSID40406648
• EN300-8132022

• MDL： MFCD20641423
• Inchi： 1S/C10H17NO2/c11-10(9(12)13)7-3-1-4-8(10)6-2-5-7/h7-8H,1-6,11H2,(H,12,13)
• InChI Key： FHJXLSAWYORMMX-UHFFFAOYSA-N
• SMILES： OC(C1(C2CCCC1CCC2)N)=O

Computed Properties

• Exact Mass: 183.12600
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.06900

Additional information on 9-aminobicyclo3.3.1nonane-9-carboxylic acid

9-Aminobicyclo[3.3.1]nonane-9-carboxylic Acid (CAS No. 110368-45-1): A Multifunctional Scaffold in Modern Pharmaceutical Innovation

9-Aminobicyclo[3.3.1]nonane-9-carboxylic acid, also known as CAS No. 110368-45-1, represents a highly versatile molecular framework with significant implications in the development of novel therapeutics. This compound belongs to the class of bicyclic heterocyclic systems, characterized by its unique three-dimensional architecture comprising two six-membered rings and one five-membered ring, interconnected through a bridging atom. The presence of both amine and carboxylic acid functional groups imparts distinct chemical reactivity and pharmacological potential, making it a focal point for medicinal chemists seeking to design drugs with enhanced bioavailability and target specificity.

Structural Characteristics and Synthesis
The molecular skeleton of 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid is defined by its bicyclo[3.3.1]nonane core, a strain-releasing system that enables conformational flexibility while maintaining ring integrity. The synthesis of this compound typically involves multistep organic transformations, including ring-closure reactions and functional group modifications. Recent advancements in asymmetric catalysis have enabled the stereoselective synthesis of this compound, which is critical for applications in drug discovery where stereochemistry directly influences biological activity.

Pharmacological Applications and Mechanistic Insights
Preliminary studies suggest that 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid exhibits potential as a scaffold for modulating ion channel activity. Researchers at the University of Tokyo (2023) demonstrated that derivatives of this compound can selectively interact with voltage-gated sodium channels, offering a promising avenue for the treatment of neurological disorders such as epilepsy and neuropathic pain. The compound's ability to stabilize the inactivated state of these channels is attributed to its unique spatial arrangement of functional groups, which allows for precise electrostatic interactions with target proteins.

<Recent breakthroughs in computational drug design have further highlighted the utility of 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid in targeting G protein-coupled receptors (GPCRs). A 2024 study published in Journal of Medicinal Chemistry reported that this compound serves as a potent inhibitor of the β2-adrenergic receptor, with an IC50 value of 0.8 nM. This finding underscores its potential in the development of asthma therapeutics, where modulation of adrenergic signaling pathways is critical for bronchodilation.

Biological Activity and Selectivity
The selectivity of 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid for specific biological targets is a key factor in its therapeutic potential. Comparative studies have shown that this compound exhibits minimal cross-reactivity with other receptor subtypes, which reduces the risk of off-target effects. This property is particularly valuable in the context of chronic disease management, where long-term use of medications requires high therapeutic index.

Role in Drug Discovery Platforms
The structural versatility of 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid has made it a preferred scaffold in combinatorial chemistry approaches. By incorporating diverse substituents at the amine and carboxylic acid positions, researchers can generate a wide range of analogs with tailored pharmacokinetic profiles. This adaptability is crucial for optimizing drug candidates for specific disease indications, such as cancer or neurodegenerative disorders.

Current Research Frontiers
Ongoing investigations are exploring the potential of 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid in the context of precision medicine. A 2023 study published in Advanced Therapeutics highlighted its ability to modulate the Wnt/β-catenin signaling pathway, a key regulator in cellular proliferation and differentiation. This discovery opens new possibilities for its application in oncology, where targeting aberrant signaling cascades is a major therapeutic strategy.

Challenges and Opportunities
Despite its promising profile, the development of 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid as a therapeutic agent faces several challenges. These include optimizing its solubility profile, enhancing its metabolic stability, and ensuring adequate oral bioavailability. However, these challenges are being addressed through advanced formulation technologies and structure-based drug design approaches.

Future Directions
The future of 9-aminobicyclo[3.3.1]nonane-9-carboxylic acid in pharmaceutical innovation lies in its integration with emerging therapeutic modalities. Researchers are now exploring its potential in combination therapies, where it could synergize with other agents to enhance treatment outcomes. Additionally, its application in the development of biodegradable drug delivery systems is being investigated to improve targeting efficiency and reduce systemic side effects.